Cas no 365998-35-2 (Benzyl N-[(1S,2R,4S)-2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylcarbamoyl)cyclohexyl]carbamate)

• Product Name: Benzyl N-[(1S,2R,4S)-2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylcarbamoyl)cyclohexyl]carbamate
• CAS No: 365998-35-2
• MF: C₂₂H₃₃N₃O₅
• MW: 419.5145
• MDL: MFCD22190576
• CID: 2094386
• PubChem ID: 57416170
• Update Time: 2025-06-08

Benzyl N-[(1S,2R,4S)-2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylcarbamoyl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl tert-butyl ((1S,2R,4S)-4-(dimethylcarbamoyl)cyclohexane-1,2-diyl)dicarbamate
• benzyl N-[(1S,2R,4S)-4-(dimethylcarbamoyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexyl]carbamate
• Carbamic acid,N-[(1S,2R,4S)-4-[(dimethylamino)carbonyl]-2-[[(1,1-dimethylethoxy)carbonyl]amino]cyclohexyl]-,phenylmethyl ester
• D-1314
• benzyl N-[(1S,2R,4S)-2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylcarbamoyl)cyclohexyl]carbamate
• Benzyl N-[(1S,2R,4S)-2-([(tert-butoxy)carbonyl]amino)-4-(dimethylcarbamoyl)cyclohexyl]carbamate
• BHLRESHKGHNBEV-OKZBNKHCSA-N
• AK171239
• Benzyl tert-butyl [(1S,2R,4S)-4-(dimethylcarbamoyl)cyclohexane-1,2-diyl]biscar
• SCHEMBL4094174
• P13080
• Benzyltert-butyl((1S,2R,4S)-4-(dimethylcarbamoyl)cyclohexane-1,2-diyl)dicarbamate
• MFCD22190576
• AS-51607
• CS-0049807
• Carbamic acid,[(1S,2R,4S)-4-[(dimethylamino)carbonyl]-2-[[(1,1-dimethylethoxy)carbonyl]amino]cyclohexyl]-, phenylmethyl ester
• (1S,2R,4S)-N1-Benzyloxycarbonyl-N2-(tert-butoxycarbonyl)-4-(N,N-dimethylcarbamoyl)-1,2-cyclohexanediamine
• 365998-35-2
• AKOS025396631
• DTXSID30725850
• Benzyl tert-butyl [(1S,2R,4S)-4-(dimethylcarbamoyl)cyclohexane-1,2-diyl]biscarbamate
• tert-Butyl N-[(1R,2S,5S)-2-(benzyloxycarbonylamino)-5-(dimethylcarbamoyl)cyclohexyl]carbamate
• Benzyl N-[(1S,2R,4S)-2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylcarbamoyl)cyclohexyl]carbamate

• MDL： MFCD22190576
• Inchi： 1S/C22H33N3O5/c1-22(2,3)30-21(28)24-18-13-16(19(26)25(4)5)11-12-17(18)23-20(27)29-14-15-9-7-6-8-10-15/h6-10,16-18H,11-14H2,1-5H3,(H,23,27)(H,24,28)/t16-,17-,18+/m0/s1
• InChI Key： BHLRESHKGHNBEV-OKZBNKHCSA-N
• SMILES： O=C([C@@]1([H])C([H])([H])C([H])([H])[C@@]([H])([C@@]([H])(C1([H])[H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 419.24200
• Monoisotopic Mass: 419.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97
• XLogP3: 2.6

Experimental Properties

• PSA: 103.95000
• LogP: 3.47180

Additional information on Benzyl N-[(1S,2R,4S)-2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylcarbamoyl)cyclohexyl]carbamate

Benzyl N-[(1S,2R,4S)-2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylcarbamoyl)cyclohexyl]carbamate (CAS No. 365998-35-2): An Overview

Benzyl N-[(1S,2R,4S)-2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylcarbamoyl)cyclohexyl]carbamate (CAS No. 365998-35-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, a dimethylcarbamoyl moiety, and a cyclohexyl ring with specific stereochemistry. These features make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The tert-butoxycarbonyl (Boc) protecting group is widely used in peptide synthesis and organic synthesis to protect amino groups from unwanted reactions. It can be selectively removed under acidic conditions, making it an essential tool for the stepwise construction of complex molecules. The presence of this group in Benzyl N-[(1S,2R,4S)-2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylcarbamoyl)cyclohexyl]carbamate allows for precise control over the reactivity of the amino group during synthetic transformations.

The dimethylcarbamoyl moiety is another key feature of this compound. This functional group is known for its ability to modulate the physicochemical properties of molecules, such as solubility and lipophilicity. In pharmaceutical research, these properties are crucial for optimizing the bioavailability and pharmacokinetics of drug candidates. The dimethylcarbamoyl group can also influence the binding affinity and selectivity of molecules to their biological targets.

The cyclohexyl ring with specific stereochemistry (1S,2R,4S) adds further complexity to the molecule. Cyclohexyl rings are common in natural products and synthetic compounds due to their structural rigidity and conformational stability. The stereochemistry of the cyclohexyl ring in this compound is particularly important as it can significantly affect the biological activity and selectivity of the molecule. Stereoisomers can exhibit different pharmacological profiles, making the control of stereochemistry a critical aspect of drug development.

In recent years, there has been a growing interest in the use of Benzyl N-[(1S,2R,4S)-2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylcarbamoyl)cyclohexyl]carbamate as a building block for the synthesis of peptidomimetics and small molecule inhibitors. Peptidomimetics are designed to mimic the structure and function of peptides while offering improved stability and pharmacological properties. Small molecule inhibitors are essential for modulating protein-protein interactions and enzymatic activities, which are key targets in many therapeutic areas.

A study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of inhibitors targeting protein kinases. Protein kinases are enzymes that play critical roles in cellular signaling pathways and are implicated in various diseases, including cancer and inflammatory disorders. The researchers demonstrated that derivatives of Benzyl N-[(1S,2R,4S)-2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylcarbamoyl)cyclohexyl]carbamate exhibited potent inhibitory activity against specific protein kinases, making them promising leads for further drug development.

Another area where this compound has shown potential is in the field of neurodegenerative diseases. Research conducted at a leading pharmaceutical company explored the use of derivatives of this compound as modulators of tau protein aggregation. Tau protein aggregation is a hallmark of Alzheimer's disease and other tauopathies. The study found that certain derivatives effectively inhibited tau aggregation and reduced neurotoxicity in cell-based assays.

The synthetic versatility of Benzyl N-[(1S,2R,4S)-2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylcarbamoyl)cyclohexyl]carbamate has also been leveraged in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify hits with desired biological activities. This approach has been instrumental in accelerating drug discovery processes and identifying novel therapeutic agents.

In conclusion, Benzyl N-[(1S,2R,4S)-2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylcarbamoyl)cyclohexyl]carbamate (CAS No. 365998-35-2) is a versatile and valuable intermediate with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for the development of peptidomimetics, small molecule inhibitors, and other bioactive compounds. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing our understanding and treatment of various diseases.